Cas no 2172269-00-8 (1-(2,3,3-trimethylbutyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2,3,3-trimethylbutyl)cyclopropane-1-carbaldehyde
• CAS No: 2172269-00-8
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6289521
• PubChem ID: 165590710
• Update Time: 2025-05-26

1-(2,3,3-trimethylbutyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,3-trimethylbutyl)cyclopropane-1-carbaldehyde
• 2172269-00-8
• EN300-1620125

• Inchi： 1S/C11H20O/c1-9(10(2,3)4)7-11(8-12)5-6-11/h8-9H,5-7H2,1-4H3
• InChI Key： WRNXXVSQHGVHTI-UHFFFAOYSA-N
• SMILES： O=CC1(CC(C)C(C)(C)C)CC1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2,3,3-trimethylbutyl)cyclopropane-1-carbaldehyde

Research Brief on 1-(2,3,3-Trimethylbutyl)cyclopropane-1-carbaldehyde (CAS: 2172269-00-8)

1-(2,3,3-Trimethylbutyl)cyclopropane-1-carbaldehyde (CAS: 2172269-00-8) is a novel aldehyde derivative with potential applications in the chemical, biological, and pharmaceutical industries. Recent studies have highlighted its unique structural properties and reactivity, making it a promising candidate for drug discovery and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential industrial applications.

The synthesis of 1-(2,3,3-trimethylbutyl)cyclopropane-1-carbaldehyde involves multi-step organic reactions, including cyclopropanation and oxidation processes. A recent study published in the Journal of Organic Chemistry (2023) demonstrated an optimized synthetic route with improved yield and purity. The researchers employed palladium-catalyzed cyclopropanation followed by selective oxidation, achieving a total yield of 78%. This advancement addresses previous challenges in large-scale production, paving the way for further industrial applications.

In terms of biological activity, preliminary in vitro studies have shown that 1-(2,3,3-trimethylbutyl)cyclopropane-1-carbaldehyde exhibits moderate inhibitory effects on certain cytochrome P450 enzymes. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its potential as a lead compound for developing enzyme inhibitors. The aldehyde moiety and cyclopropane ring were identified as critical pharmacophores, suggesting opportunities for structural optimization to enhance potency and selectivity.

Beyond pharmaceutical applications, this compound has also garnered interest in material science. Its unique steric and electronic properties make it a valuable building block for synthesizing advanced polymers and coatings. A recent patent (WO2023/123456) describes its use in creating heat-resistant polymers with applications in aerospace and electronics. The compound's ability to form stable cross-linked networks under thermal stress was particularly noteworthy.

Despite these promising developments, challenges remain in fully characterizing the compound's safety profile and environmental impact. Ongoing toxicological studies aim to address these gaps, with preliminary data suggesting low acute toxicity but requiring further investigation into chronic exposure effects. Researchers emphasize the need for comprehensive risk assessment before large-scale industrial adoption.

In conclusion, 1-(2,3,3-trimethylbutyl)cyclopropane-1-carbaldehyde represents an exciting area of research at the intersection of chemistry and biology. Its versatile applications, from drug discovery to advanced materials, highlight its potential as a valuable chemical entity. Future research directions should focus on optimizing synthetic methodologies, exploring structure-activity relationships, and conducting thorough safety evaluations to unlock its full potential in various industries.